Cas no 54957-80-1 (2-Fluoro-6-methylnicotinonitrile)
2-Fluoro-6-methylnicotinonitrile is a fluorinated pyridine derivative with a nitrile functional group, commonly utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both fluorine and methyl substituents on the pyridine ring, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The nitrile group offers additional synthetic flexibility, enabling further derivatization into amides, acids, or heterocycles. This compound is valued for its stability, purity, and consistent performance in building complex molecular frameworks. Its applications include the development of bioactive compounds, making it a useful reagent for researchers in medicinal chemistry and material science.
54957-80-1 structure
Product Name:2-Fluoro-6-methylnicotinonitrile
CAS No:54957-80-1
MF:C7H5FN2
MW:136.126404523849
CID:366445
PubChem ID:40418617
Update Time:2025-05-28
2-Fluoro-6-methylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-6-methylnicotinonitrile
- 2-fluoro-6-methylpyridine-3-carbonitrile
- 3-Cyano-2-fluoro-6-picoline
- 3-Pyridinecarbonitrile,2-fluoro-6-methyl-
- FT-0658204
- MFCD03095081
- CS-0216892
- 2-fluoranyl-6-methyl-pyridine-3-carbonitrile
- EN300-643067
- AKOS006344532
- DTXSID50654057
- 2-fluoro-6-methyl-3-pyridinecarbonitrile
- SCHEMBL14932505
- SB54430
- 54957-80-1
- 3-Cyano-2-fluoro-6-methylpyridine
- A830423
- 2-fluoro-3-cyano-6-picoline
-
- MDL： MFCD03095081
- Inchi： 1S/C7H5FN2/c1-5-2-3-6(4-9)7(8)10-5/h2-3H,1H3
- InChI Key： YHGWMSLBTCAHJR-UHFFFAOYSA-N
- SMILES： FC1=C(C#N)C=CC(C)=N1
Computed Properties
- Exact Mass: 136.04400
- Monoisotopic Mass: 136.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.19
- Boiling Point: 235.3 °C at 760 mmHg
- Flash Point: 96.1 °C
- Refractive Index: 1.506
- PSA: 36.68000
- LogP: 1.40078
2-Fluoro-6-methylnicotinonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Fluoro-6-methylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177483-1g |
3-Cyano-2-fluoro-6-picoline |
54957-80-1 | 95% | 1g |
$430 | 2021-08-05 | |
| Chemenu | CM177483-1g |
3-Cyano-2-fluoro-6-picoline |
54957-80-1 | 95% | 1g |
$414 | 2022-06-11 | |
| Alichem | A029008860-1g |
2-Fluoro-6-methylnicotinonitrile |
54957-80-1 | 95% | 1g |
$616.82 | 2023-09-01 | |
| Alichem | A029008860-5g |
2-Fluoro-6-methylnicotinonitrile |
54957-80-1 | 95% | 5g |
$2714.03 | 2023-09-01 | |
| Enamine | EN300-643067-0.05g |
2-fluoro-6-methylpyridine-3-carbonitrile |
54957-80-1 | 95% | 0.05g |
$232.0 | 2023-05-29 | |
| Enamine | EN300-643067-0.1g |
2-fluoro-6-methylpyridine-3-carbonitrile |
54957-80-1 | 95% | 0.1g |
$347.0 | 2023-05-29 | |
| Enamine | EN300-643067-0.25g |
2-fluoro-6-methylpyridine-3-carbonitrile |
54957-80-1 | 95% | 0.25g |
$494.0 | 2023-05-29 | |
| Enamine | EN300-643067-0.5g |
2-fluoro-6-methylpyridine-3-carbonitrile |
54957-80-1 | 95% | 0.5g |
$780.0 | 2023-05-29 | |
| Enamine | EN300-643067-1.0g |
2-fluoro-6-methylpyridine-3-carbonitrile |
54957-80-1 | 95% | 1g |
$999.0 | 2023-05-29 | |
| Enamine | EN300-643067-2.5g |
2-fluoro-6-methylpyridine-3-carbonitrile |
54957-80-1 | 95% | 2.5g |
$1959.0 | 2023-05-29 |
2-Fluoro-6-methylnicotinonitrile Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
54957-80-1 (2-Fluoro-6-methylnicotinonitrile) Related Products
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- 261625-67-6(5-Cyano-2-fluoro-3-picoline)
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- 1232432-76-6(2-Fluoro-5-methylnicotinonitrile)
- 869557-17-5(2,6-difluoropyridine-3-carbonitrile)
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